Cas no 4347-18-6 ((2S)-4-oxopyrrolidine-2-carboxylic acid)

• Product Name: (2S)-4-oxopyrrolidine-2-carboxylic acid
• CAS No: 4347-18-6
• MF: C₅H₇NO₃
• MW: 129.113981485367
• MDL: MFCD07367800
• CID: 332275
• PubChem ID: 107541
• Update Time: 2025-04-19

(2S)-4-oxopyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-4-Oxopyrrolidine-2-carboxylic acid
• (S)-4-OXO-PYRROLIDINE-2-CARBOXYLIC ACID
• (S)-4-ozopyrrolidine-2-carboxylic acid
• 4-Keto-L-proline
• L-Proline, 4-oxo-
• (S)-4-oxopyrrolidine-2-carboxylic acid hydrobromide
• 4-keto proline
• 4-keto-L-prolinehydrobromide
• 4-Oxo-L-prolin
• 4-Oxo-L-prolin, Hydrobromid
• 4-oxo-L-proline , hydrobromide
• 4-oxoproline hydrobromide
• ANW-74433
• L-4-Oxoprolin
• oxo-proline
• PubChem14289
• SureCN7324484
• (2S)-4-oxopyrrolidine-2-carboxylic acid
• AKOS006285565
• AKOS015995285
• CS-0271190
• 4-Ketoproline
• Proline, 4-oxo-
• (S)-4-Oxopyrrolidine-2-carboxylicacid
• NS00082013
• C01877
• SCHEMBL190463
• HFXAFXVXPMUQCQ-BYPYZUCNSA-N
• MFCD07367800
• 4347-18-6
• Q27102095
• D87765
• CHEBI:16821
• DTXSID20942014
• 4-oxo-Proline
• 4-Oxo-L-proline
• 4-Oxoproline
• EN300-260257
• 4-keto-(L)-proline
• BS-52241
• EINECS 224-409-0
• A851219

• MDL： MFCD07367800
• Inchi： 1S/C5H7NO3/c7-3-1-4(5(8)9)6-2-3/h4,6H,1-2H2,(H,8,9)/t4-/m0/s1
• InChI Key： HFXAFXVXPMUQCQ-BYPYZUCNSA-N
• SMILES： O=C1CN[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 129.04261
• Monoisotopic Mass: 129.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives